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Application Note: Comprehensive
Characterization of C.I. Pigment Red 52:1

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name: C.l. Pigment Red 52:1

Cat. No.: B100630

AN-PR521-V1
Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed overview of the essential analytical techniques for
the comprehensive characterization of C.I. Pigment Red 52:1 (CAS: 17852-99-2), a monoazo
calcium salt lake pigment.[1][2] The protocols herein describe methods for confirming its
chemical identity, purity, thermal stability, and morphology, which are critical parameters for its
application in various industries, including pharmaceuticals, cosmetics, and printing inks.[1][3]

Physicochemical Properties

C.l. Pigment Red 52:1 is a synthetic organic pigment characterized by a single azo group (-
N=N-) in its molecular structure.[1] It is specifically a calcium salt lake of the dye formed from
the diazotization of 2-Amino-5-chloro-4-methylbenzenesulfonic acid and coupling with 3-
Hydroxy-2-naphthoic acid.[1] Its key properties are summarized in Table 1.

Table 1: Physicochemical Properties of C.l. Pigment Red 52:1
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Property Value Reference(s)
C.l. Name Pigment Red 52:1 [2]

C.I. Number 15860:1 [4]

CAS Number 17852-99-2 [1]

Molecular Formula C1sH11CaCIN206S [1]

Molecular Weight 458.89 g/mol [1]

Chemical Group Monoazo Lake (BONA, Ca- (4]

salt)
Appearance Red powder [1]
Shade Brilliant, Bluish Red [1]

180°C (can be enhanced to

Heat Stability 250°C via intercalation into [11[5]
LDHs)
Light Fastness 6 (Scale of 1 to 8) [1]

Analytical Workflows and Methodologies

A multi-technique approach is necessary for the full characterization of C.l. Pigment Red 52:1.
The general workflow involves spectroscopic analysis for structural confirmation,
chromatography for purity assessment, thermal analysis for stability, and microscopy for
particle morphology.

Caption: General analytical workflow for pigment characterization.

Spectroscopic Characterization

Spectroscopic methods are fundamental for confirming the molecular structure and identifying
the functional groups of the pigment.[1]

Fourier-Transform Infrared (FT-IR) Spectroscopy
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FT-IR spectroscopy is used to identify the characteristic vibrational bands of the functional
groups present in C.l. Pigment Red 52:1.

Table 2: lllustrative FT-IR Vibrational Bands for C.I. Pigment Red 52:1

Wavenumber (cm~?) Vibrational Assignment

~3400-3500 O-H stretching (hydroxyl group)
~3000-3100 Aromatic C-H stretching

~1600-1620 Aromatic C=C stretching

~1550-1600 Asymmetric COO~ stretching (carboxylate)
~1490 N=N stretching (azo group)

~1400-1450 Symmetric COO~ stretching (carboxylate)
~1150-1250 Asymmetric SOs~ stretching (sulfonate)
~1040-1080 Symmetric SOs~ stretching (sulfonate)
~700-900 C-H out-of-plane bending

Protocol 3.1: FT-IR Analysis using KBr Pellet Technique

e Sample Preparation:

o

Thoroughly mix ~1 mg of the C.I. Pigment Red 52:1 sample with ~100-200 mg of dry, IR-
grade Potassium Bromide (KBr) in an agate mortar.

o

Grind the mixture to a fine, homogeneous powder.

[¢]

Transfer the powder into a pellet-forming die.

[¢]

Press the powder under a hydraulic press at 8-10 tons for 2-3 minutes to form a
transparent or semi-transparent pellet.[6]

e Background Collection:
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o Ensure the sample compartment of the FT-IR spectrometer is empty.
o Run a background scan to record the spectrum of the ambient atmosphere (H20, CO2).[7]
e Sample Analysis:

o Place the KBr pellet containing the sample into the sample holder in the spectrometer's
beam path.

o Acquire the sample spectrum over a range of 4000-400 cm~1.[8]
o Typically, 16-32 scans are co-added to improve the signal-to-noise ratio.
» Data Processing:

o The acquired spectrum should be baseline corrected and displayed in absorbance or
transmittance mode.

o Identify and label the major absorption peaks and compare them with reference spectra or
the expected vibrational frequencies in Table 2.

Raman Spectroscopy

Raman spectroscopy provides complementary vibrational information and is particularly useful
for identifying the azo linkage and aromatic ring structures. It can also be used for in-situ

analysis within a complex matrix.[1]

Table 3: Representative Raman Bands for Red Azo Pigments
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Wavenumber (cm~?)

Vibrational Assignment

Reference

~1600-1550 Aromatic C=C stretching [1]
~1490 N=N stretching (azo group) [1]
~1450 CHz bending [1]
~1340 C-N stretching [1]
~1250 Phenyl-N stretching [1]
~1180 C-H in-plane bending [1]

Protocol 3.2: Raman Spectroscopic Analysis

e Instrument Setup:

o Use a Raman microscope equipped with a suitable laser excitation source (e.g., 785 nm

or 852 nm to minimize fluorescence).[9]

o Calibrate the spectrometer using a known standard (e.g., silicon wafer).

e Sample Preparation:

o Place a small amount of the pigment powder on a microscope slide.

o Data Acquisition:

o Focus the laser onto the sample using the microscope objective.

o Acquire the Raman spectrum over a suitable spectral range (e.g., 200-1800 cm~1).

o Adjust laser power and acquisition time to obtain a high-quality spectrum without causing

thermal degradation of the sample.

o Data Analysis:

o Process the spectrum to remove any background fluorescence.
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o Identify and assign the characteristic Raman shifts by comparing them with reference
data.

Chromatographic Analysis

High-Performance Liquid Chromatography (HPLC) is the primary technique for assessing the
purity of C.I. Pigment Red 52:1 and quantifying any organic impurities or byproducts from its
synthesis.[1]

Caption: Workflow for HPLC-based purity assessment.
Protocol 4.1: HPLC Purity Assay

e Reagents and Equipment:

o

HPLC system with a UV-Vis or Photodiode Array (PDA) detector.

o

Reverse-phase C18 column (e.g., 4.6 x 150 mm, 5 um).[10]

Mobile Phase A: Water with 0.1% Formic Acid.

(¢]

Mobile Phase B: Acetonitrile with 0.1% Formic Acid.

[¢]

[¢]

Solvent for sample preparation (e.g., Dimethylformamide or a mixture of
Acetonitrile/Water).

o Chromatographic Conditions:

Flow Rate: 1.0 mL/min.

o

o

Injection Volume: 10 pL.

[¢]

Column Temperature: 30°C.

[¢]

Detection Wavelength: 254 nm for general impurities and a wavelength in the 500-600 nm
range for colored species.[1]

[¢]

Gradient Program:
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= 0-2 min: 20% B
= 2-15 min: 20% to 95% B (linear gradient)
» 15-18 min: 95% B (hold)
= 18-20 min: 95% to 20% B (return to initial)
= 20-25 min: 20% B (re-equilibration)

» Procedure:

o Prepare a standard solution of C.l. Pigment Red 52:1 at a known concentration (e.g., 100
pg/mL).

o Prepare the sample to be tested at the same concentration.

o Filter all solutions through a 0.45 pum syringe filter before injection.

o Inject a solvent blank, followed by the standard and sample solutions.[11]

o Data Analysis:

o Integrate the area of all peaks in the sample chromatogram.

o Calculate the purity by the area percent method:

» Purity (%) = (Area of Main Peak / Total Area of All Peaks) * 100

Table 4: lllustrative HPLC Data for Purity Analysis
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Retention Time (min) Peak Identity Area %

Impurity (e.g., Unreacted
3.5 p y(eg 0.25
Amine)

Impurity (e.g., Couplin
5.8 purity (e.9 ping 0.40
Byproduct)

10.2 C.l. Pigment Red 52:1 99.25

Impurity (e.g., Degradation
12.1 purity (e.9 g 0.10
Product)

Thermal Analysis

Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) are used to
determine the thermal stability and decomposition profile of the pigment. C.I. Pigment Red
52:1 is reported to be stable up to 180°C.[1]

Protocol 5.1: Thermogravimetric Analysis (TGA)

e Instrument Setup:
o Calibrate the TGA instrument for temperature and mass.

e Procedure:
o Accurately weigh 5-10 mg of the pigment into a ceramic or aluminum TGA pan.
o Place the pan in the TGA furnace.

o Heat the sample from ambient temperature (~25°C) to 600°C at a constant heating rate of
10°C/min under a nitrogen atmosphere.[8]

o Data Analysis:

o Plot the mass (%) versus temperature (°C).
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o Determine the onset temperature of decomposition, defined as the temperature at which
significant mass loss begins (e.g., >5% loss).[1]

o lIdentify the temperature ranges of major decomposition events.

Table 5: Representative Thermal Events for C.l. Pigment Red 52:1

Temperature Range (°C) Mass Loss (%) Associated Event

Loss of adsorbed water and

30 - 150 ~1-3% o N
volatile impurities.
Onset of thermal
>180-200 "
decomposition.
Decomposition of organic
200 - 450 ~30-40% o o
moieties (azo, aromatic rings).
Formation of stable inorganic
>450

residue (e.g., CaS, CaO).

Microscopic Characterization

Scanning Electron Microscopy (SEM) is employed to visualize the particle size, shape, and
surface morphology of the pigment, which are critical properties influencing its performance in
applications like inks and coatings.[1]

Protocol 6.1: Scanning Electron Microscopy (SEM) Analysis
e Sample Preparation:

o Disperse a small amount of the pigment powder in a volatile solvent like ethanol using
ultrasonication.[12]

o Place a single droplet of the suspension onto an aluminum SEM stub fitted with double-

sided carbon tape.

o Allow the solvent to evaporate completely at room temperature.[12]
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e Sputter Coating:

o To prevent charging and improve image quality, coat the sample with a thin conductive
layer (e.g., 5-10 nm of gold or platinum) using a sputter coater.

e Imaging:
o Place the coated stub into the SEM chamber.
o Evacuate the chamber to high vacuum.

o Apply an appropriate accelerating voltage (e.g., 5-15 kV) and adjust the focus and stigma
to obtain sharp images.

o Capture images at various magnifications (e.g., 1,000x, 5,000x, 20,000x) to observe both
agglomerates and primary particles.

o Data Analysis:

o Analyze the captured micrographs to describe the particle morphology (e.g., shape,
texture).

o Use the SEM software's measurement tools to estimate the particle size distribution. For
many applications, a D50 of less than 500 nm is desired.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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